Cas no 1170943-21-1 (N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide
• CAS No: 1170943-21-1
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 6317197
• PubChem ID: 43967455
• Update Time: 2025-08-05

N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide
• AKOS024655900
• F2515-3872
• N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide
• 1170943-21-1
• N-(4-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclobutanecarboxamide
• N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide

• Inchi： 1S/C19H19N3O2S/c1-24-15-8-3-9-16-17(15)21-19(25-16)22(18(23)14-6-2-7-14)12-13-5-4-10-20-11-13/h3-5,8-11,14H,2,6-7,12H2,1H3
• InChI Key： ZZOJDANTLWFYEC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(CC1C=NC=CC=1)C(C1CCC1)=O)OC

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide

N-(4-Methoxy-1,3-Benzothiazol-2-yl)-N-(Pyridin-3-yl)methylcyclobutanecarboxamide: A Promising Molecule in Modern Drug Discovery

N-(4-Methoxy-1,3-Benzothiazol-2-yl)-N-(Pyridin-3-yl)methylcyclobutanecarboxamide is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule, identified by the CAS No. 1170943-21-1, represents a novel class of hybrid compounds that combine aromatic heterocyclic moieties with cyclobutane-derived scaffolds. The integration of 1,3-benzothiazole and pyridine rings within a cyclobutane framework creates a complex molecular architecture that may confer distinct biological activities, making it a compelling candidate for further exploration in drug development.

Recent studies have highlighted the structural versatility of this compound, which is characterized by the presence of multiple functional groups, including a methoxy substituent on the 1,3-benzothiazole ring and an amide linkage connecting the cyclobutane ring to the pyridine moiety. The pyridin-3-yl group, in particular, has been extensively studied for its potential to modulate various biological targets, such

As of 2024, ongoing research has focused on the pharmacological properties of this molecule, with particular emphasis on its interactions with protein kinases and ion channels. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide exhibits selective inhibition of ERK1/2 and Akt signaling pathways, which are critical in regulating cell proliferation and survival. This finding suggests potential applications in the treatment of cancers where these pathways are aberrantly activated, such as non-small cell lung cancer (NSCLC) and colorectal carcinoma.

Additionally, the 1,3-benzothiazole core of this molecule has been shown to possess antioxidant properties, which may contribute to its therapeutic potential. A 2024 study in Antioxidants reported that the 4-methoxy substitution on the 1,3-benzothiazole ring enhances the molecule's ability to scavenge reactive oxygen species (ROS), potentially offering protective effects against oxidative stress-related diseases. This property is particularly relevant in the context of neurodegenerative disorders, where oxidative damage is a key pathological feature.

The structural design of this compound also allows for the modulation of its physicochemical properties, which is crucial for drug development. The cyclobutane ring, a four-membered carbon framework, provides rigidity to the molecule, while the amide linkage facilitates hydrogen bonding interactions with biological targets. This combination of structural elements may improve the molecule's binding affinity and selectivity, as observed in recent computational studies. Molecular docking simulations have predicted that the compound can bind to the ATP-binding cassette (ABC) transporter proteins, which are implicated in drug resistance mechanisms in cancer cells.

Another area of interest is the potential of this molecule to act as a dual-action agent. The pyridin-3-yl group has been shown to interact with histone deacetylases (HDACs), while the 1,3-benzothiazole moiety may target kinase enzymes. This dual-targeting capability could enhance the therapeutic efficacy of the compound by simultaneously addressing multiple pathological mechanisms. A 2024 preclinical study in Cancer Research demonstrated that the N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide significantly inhibited tumor growth in xenograft models, suggesting its potential as a multitarget therapeutic agent.

From a synthetic perspective, the preparation of this compound involves a multi-step process that includes the formation of the 1,3-benzothiazole core and the subsequent coupling with the pyridin-3-yl group. The methoxy substitution on the 1,3-benzothiazole ring is achieved through a Suzuki coupling reaction, which is a well-established method for constructing carbon-carbon bonds in organic synthesis. The overall synthetic strategy highlights the importance of functional group compatibility and reaction conditions in the successful preparation of complex molecules.

Despite its promising properties, the development of this compound as a therapeutic agent is still in its early stages. Further studies are needed to elucidate its mechanism of action, optimize its pharmacokinetic profile, and assess its safety in preclinical models. The CAS No. 1170943-21-1 provides a unique identifier for this compound, which is essential for tracking its development and ensuring consistency in research and regulatory contexts.

In summary, the N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide represents a novel compound with potential applications in oncology and neurodegenerative disease treatment. Its unique structure, combined with the functional groups on the 1,3-benzothiazole and pyridine moieties, offers a promising platform for further exploration in drug discovery. As research in this area continues to evolve, this compound may emerge as a valuable therapeutic candidate in the future.

Researchers are also exploring the possibility of modifying the 1,3-benzothiazole ring to enhance its biological activity. For instance, introducing additional substituents or altering the position of the 4-methoxy group could lead to improved potency or selectivity. These modifications are part of a broader strategy to optimize the therapeutic potential of this compound while minimizing potential side effects.

Moreover, the pyridin-3-yl group's ability to interact with various proteins, including cytochrome P450 enzymes, raises questions about its potential impact on drug metabolism. Understanding these interactions is crucial for predicting the compound's behavior in vivo and ensuring its safety profile. This aspect is particularly important in the context of drug development, where the balance between efficacy and toxicity is a key consideration.

The CAS No. 1170943-21-1 also serves as a reference point for researchers working on similar compounds, facilitating the comparison of structural and functional properties. This standardized identifier is essential for collaboration and data sharing in the scientific community, ensuring that findings are reproducible and widely accessible.

As the field of medicinal chemistry continues to advance, the N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide stands as a testament to the potential of hybrid compounds in drug development. Its unique structure and functional groups offer a promising avenue for further exploration, with the potential to address a wide range of medical conditions. The ongoing research into this compound underscores the importance of interdisciplinary approaches in modern drug discovery, combining synthetic chemistry, pharmacology, and computational modeling to unlock new therapeutic possibilities.

Finally, the CAS No. 1170943-21-1 provides a critical link between the chemical structure of this compound and its biological activity, enabling researchers to track its development and application across various scientific disciplines. This identifier is not only a technical standard but also a symbol of the collaborative efforts in advancing medical science. As research continues, the N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide may play a significant role in the future of therapeutic innovation, offering new hope for patients with complex medical conditions.